2-[(6-oxo-6H-benzo[c]chromen-3-yl)oxy]propanoic acid

• IUPAC Name: 2-(6-oxobenzo[c]chromen-3-yl)oxypropanoic acid
• InChI: InChI=1S/C16H12O5/c1-9(15(17)18)20-10-6-7-12-11-4-2-3-5-13(11)16(19)21-14(12)8-10/h2-9H,1H3,(H,17,18)
• InChI Key: HWXAMSOIQRTWTO-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)OC1=CC2=C(C=C1)C3=CC=CC=C3C(=O)O2
• Molecular Formula: C16H12O5
• DSSTOX Substance ID: DTXSID50378160
• Molecular Weight: 284.26 g/mol
• CAS RN: 303016-29-7

Description

“2-[(6-oxo-6H-benzo[c]chromen-3-yl)oxy]propanoic acid” is a heterocyclic organic compound. It has a molecular weight of 284.27. The IUPAC name for this compound is this compound.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C16H12O5/c1-9(15(17)18)20-10-6-7-12-11-4-2-3-5-13(11)16(19)21-14(12)8-10/h2-9H,1H3,(H,17,18). This code provides a detailed description of the molecule’s structure.

Mechanism of Action

Target of Action

Similar compounds have been reported to inhibit phosphodiesterase 2 (pde2) . PDE2 is an enzyme that breaks down cyclic nucleotides like cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP), which play crucial roles in signal transduction pathways.

Mode of Action

If it acts similarly to other pde2 inhibitors, it would prevent the breakdown of camp and cgmp, thereby enhancing their signaling pathways .

Biochemical Pathways

If it acts as a PDE2 inhibitor, it could potentially affect pathways involving cAMP and cGMP. These cyclic nucleotides are involved in a variety of cellular processes, including cell growth and differentiation, immune response, and neurotransmission .

Result of Action

If it acts as a pde2 inhibitor, it could potentially enhance the effects of camp and cgmp signaling, leading to various cellular responses depending on the cell type and the specific pathways involved .

Advantages and Limitations for Lab Experiments

2-[(6-oxo-6H-benzo[c]chromen-3-yl)oxy]propanoic acid has several advantages for laboratory experiments. It is relatively easy to synthesize and has a high degree of selectivity for COX inhibition. Additionally, it has been shown to be relatively safe and non-toxic. However, there are some limitations to the use of this compound in laboratory experiments. For example, it has been shown to have a relatively short half-life in the body, which may limit its efficacy in long-term experiments.

Future Directions

There are several potential future directions for the study of 2-[(6-oxo-6H-benzo[c]chromen-3-yl)oxy]propanoic acid. These include further studies on the effects of this compound on inflammation and cancer, as well as its potential use as an immunomodulatory agent. Additionally, further studies are needed to determine the optimal dosing and duration of treatment with this compound. Furthermore, studies are needed to determine the potential long-term effects of this compound on the body. Finally, further studies are needed to explore the potential use of this compound in combination with other drugs or treatments.

Scientific Research Applications

2-[(6-oxo-6H-benzo[c]chromen-3-yl)oxy]propanoic acid has been used in laboratory experiments to study the effects of COX inhibition on various biological processes. In particular, it has been used to study the effects of COX inhibition on inflammation and cancer. It has also been used to study the role of COX in the regulation of cell proliferation and apoptosis. Additionally, this compound has been used to study the role of COX in the regulation of the immune system.

Safety and Hazards

For safety information, it’s best to refer to the Material Safety Data Sheet (MSDS) of the compound. The MSDS contains information on the potential hazards (health, fire, reactivity, and environmental) and how to work safely with the chemical product.